Cas no 1271024-87-3 (5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole)

• Product Name: 5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole
• CAS No: 1271024-87-3
• MF: C₈H₆FNOS₂
• MW: 215.26774263382
• CID: 4820550
• Update Time: 2026-02-27

5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole
• 5-fluoro-2-methylsulfinyl-1,3-benzothiazole
• Benzothiazole, 5-fluoro-2-(methylsulfinyl)-

• Inchi： 1S/C8H6FNOS2/c1-13(11)8-10-6-4-5(9)2-3-7(6)12-8/h2-4H,1H3
• InChI Key： QGQBXPGCKPRNBE-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=C(C=CC1=2)F)S(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 1.9
• Topological Polar Surface Area: 77.4

5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole Security Information

• Storage Condition：(BD586585)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole

Introduction to 5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole (CAS No. 1271024-87-3)

5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole, with the CAS number 1271024-87-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzo[d]thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a fluorine atom and a methylsulfinyl group in its structure imparts unique chemical and biological characteristics, making it a valuable candidate for various therapeutic applications.

The molecular structure of 5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole consists of a benzene ring fused with a thiazole ring, with a fluorine atom at the 5-position and a methylsulfinyl group at the 2-position. The fluorine substitution enhances the lipophilicity and metabolic stability of the molecule, while the methylsulfinyl group contributes to its reactivity and bioavailability. These structural features collectively influence the compound's pharmacokinetic and pharmacodynamic properties, making it an attractive target for drug development.

Recent studies have highlighted the potential of 5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent anticancer activity against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The compound has been shown to induce apoptosis and inhibit cell proliferation through multiple mechanisms, such as modulating signaling pathways and disrupting DNA repair processes.

In addition to its anticancer properties, 5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole has also exhibited promising anti-inflammatory effects. Studies have indicated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole has been extensively studied to optimize its therapeutic efficacy. Research has shown that it has good oral bioavailability and a favorable half-life, which are crucial factors for drug development. Furthermore, its low toxicity profile in preclinical studies suggests that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole in various indications. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

The synthesis of 5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole involves several well-established chemical reactions. The key steps include the formation of the thiazole ring through condensation reactions and the introduction of the fluorine atom via electrophilic substitution. The methylsulfinyl group is typically introduced through oxidation reactions using appropriate reagents such as hydrogen peroxide or m-chloroperbenzoic acid (mCPBA). These synthetic methods are scalable and can be adapted for large-scale production, making it feasible for commercialization.

In conclusion, 5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole (CAS No. 1271024-87-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, contributing to advancements in drug discovery and medicinal chemistry.